Cas no 67990-30-1 (2,5-dibromo-3-methylanisole)

2,5-dibromo-3-methylanisole structure
2,5-dibromo-3-methylanisole structure
Product Name:2,5-dibromo-3-methylanisole
CAS No:67990-30-1
MF:C8H8Br2O
MW:279.956521034241
CID:968154
PubChem ID:106325
Update Time:2025-04-19

2,5-dibromo-3-methylanisole Chemical and Physical Properties

Names and Identifiers

    • 2,5-dibromo-3-methylanisole
    • 2,5-dibromo-1-methoxy-3-methylbenzene
    • Benzene, 2,5-dibromo-1-methoxy-3-methyl-
    • UNII-2YVY7S0RH0
    • 2YVY7S0RH0
    • EINECS 268-051-3
    • NS00036337
    • DTXSID4070954
    • 67990-30-1
    • KAZLSZRLSZFBIF-UHFFFAOYSA-N
    • Inchi: 1S/C8H8Br2O/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,1-2H3
    • InChI Key: KAZLSZRLSZFBIF-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1C)Br)OC

Computed Properties

  • Exact Mass: 277.89414
  • Monoisotopic Mass: 277.89419
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.727
  • Boiling Point: 276.9°C at 760 mmHg
  • Flash Point: 110.2°C
  • Refractive Index: 1.569
  • PSA: 9.23

2,5-dibromo-3-methylanisole Pricemore >>

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